Cas no 62176-41-4 ( )
structure
Product Name:
CAS No:62176-41-4
MF:C8H6Cl2O2S
MW:237.103039264679
CID:956255
PubChem ID:264693
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dichloro-2-methylsulfanylbenzoic acid
- 3,5-dichloro-2-(methylsulfanyl)benzoic acid
- AC1L6CD9
- AC1Q3MAP
- AC1Q4GWC
- AR-1E9553
- CTK5B4454
- NCIOpen2_007181
- NSC99891
- NSC-99891
- 62176-41-4
- AKOS024408862
- DTXSID30295149
-
-
- Inchi： 1S/C8H6Cl2O2S/c1-13-7-5(8(11)12)2-4(9)3-6(7)10/h2-3H,1H3,(H,11,12)
- InChI Key： QLZIZSLVDDPCCP-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(C(=O)O)=C1SC)Cl
Computed Properties
- Exact Mass: 235.94668
- Monoisotopic Mass: 235.9465560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 37.3
- LogP: 3.41350
Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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